Moiramide B

• CAS No.: 155233-31-1
• Product Name: Moiramide B
• Molecular Formula: C25H49N3O5
• Molecular Weight: 471.683
• IUPAC Name: methane;N-[4-[[3-methyl-1-(4-methyl-2,5-dioxopyrrolidin-3-yl)-1-oxobutan-2-yl]amino]-4-oxobutan-2-yl]hexa-2,4-dienamide
• Standard InChI: InChI=1S/C20H29N3O5.5CH4/c1-6-7-8-9-14(24)21-12(4)10-15(25)22-17(11(2)3)18(26)16-13(5)19(27)23-20(16)28;;;;;/h6-9,11-13,16-17H,10H2,1-5H3,(H,21,24)(H,22,25)(H,23,27,28);5*1H4
• Standard InChIKey: OETLWENFMPDFNF-UHFFFAOYSA-N
• SMILES: C.C.C.C.C.CC=CC=CC(=O)NC(C)CC(=O)NC(C(C)C)C(=O)C1C(C(=O)NC1=O)C
• Description: Moiramide B is an antibacterial agent that competitively inhibits malonyl-CoA (Ki = 5 nM), which is broadly conserved in bacteria.
• Synonyms: Moiramide B; (βS)-N-[(1S)-2-Methyl-1-[[(3R,4S)-4-methyl-2,5-dioxo-3-pyrrolidinyl]carbonyl]propyl]-β-[[(2E,4E)-1-oxo-2,4-hexadien-1-yl]amino]benzenepropanamide
• Reference: 1. Biochemistry. 2016 Aug 23;55(33):4666-74. doi: 10.1021/acs.biochem.6b00641. Epub ; 2016 Aug 10. ; ; Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the ; Antibacterial Agent Moiramide B. ; ; Silvers MA, Pakhomova S, Neau DB(1)(2), Silvers WC(3), Anzalone N, Taylor CM,; Waldrop GL. ; Author information: ; (1)Department of Chemistry and Chemical Biology, Cornell University , Ithaca, New; York 14853-1301, United States.; (2)Northeastern Collaborative Access Team, Argonne National Laboratory , Argonne,; Illinois 60439, United States.; (3)Department of Radiology, University of Texas Southwestern Medical Center ,; Dallas, Texas 75390, United States. ; The dramatic increase in the prevalence of antibiotic-resistant bacteria has; necessitated a search for new antibacterial agents against novel targets.; Moiramide B is a natural product, broad-spectrum antibiotic that inhibits the; carboxyltransferase component of acetyl-CoA carboxylase, which catalyzes the; first committed step in fatty acid synthesis. Herein, we report the 2.6 Å; resolution crystal structure of moiramide B bound to carboxyltransferase. An; unanticipated but significant finding was that moiramide B bound as the; enol/enolate. Crystallographic studies demonstrate that the (4S)-methyl; succinimide moiety interacts with the oxyanion holes of the enzyme, supporting; the notion that an anionic enolate is the active form of the antibacterial agent.; Structure-activity studies demonstrate that the unsaturated fatty acid tail of; moiramide B is needed only for entry into the bacterial cell. These results will ; allow the design of new antibacterial agents against the bacterial form of; carboxyltransferase.
• Last Modified: Aug 20 2021